![molecular formula C16H17N5O2S B2554828 1-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide CAS No. 1257550-01-8](/img/structure/B2554828.png)
1-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
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Description
1-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- A study on pyridazine derivatives and related compounds demonstrated the synthesis of several compounds with antimicrobial activity. The synthesized compounds, through a series of reactions involving carbon disulfide, hydrazine hydrate, and other reagents, showed potential as antimicrobial agents (El-Mariah, Hosny, & Deeb, 2006).
Cytotoxicity and Antimycobacterial Activity
- Research into pyrazolo[1,5-a]pyrimidine derivatives revealed their synthesis from 5-amino-N-aryl-1H-pyrazoles and their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer research (Hassan, Hafez, & Osman, 2014).
- Another study focused on substituted isosteres of pyridine- and pyrazinecarboxylic acids, which were synthesized and tested against Mycobacterium tuberculosis. These compounds exhibited varying degrees of antimycobacterial activity, suggesting their potential use in treating tuberculosis (Gezginci, Martin, & Franzblau, 1998).
Insecticidal Activity and Antiviral Drug Discovery
- A study on the synthesis of anthranilic diamides analogs containing 1,3,4-oxadiazole rings evaluated their insecticidal activities against the diamondback moth, Plutella xylostella. Certain compounds exhibited significant insecticidal activity, pointing to their potential use in agricultural pest control (Qi et al., 2014).
- Research into antiviral drug discovery highlighted the potential of various compounds, including pyrazine 2-carboxamide (pyrazinamide), for treating viral infections. This work provides insights into the development of new antiviral medications (De Clercq, 2009).
properties
IUPAC Name |
2-methyl-N-[3-(6-oxopyridazin-1-yl)propyl]-5-thiophen-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S/c1-20-13(11-12(19-20)14-5-3-10-24-14)16(23)17-7-4-9-21-15(22)6-2-8-18-21/h2-3,5-6,8,10-11H,4,7,9H2,1H3,(H,17,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZVBPMGRQQHPMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CS2)C(=O)NCCCN3C(=O)C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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